Cas no 1873780-74-5 (1,5,8-Trioxaspiro[2.6]nonane-2-carboxylic acid, 2-ethyl-, ethyl ester)

• Product Name: 1,5,8-Trioxaspiro[2.6]nonane-2-carboxylic acid, 2-ethyl-, ethyl ester
• CAS No: 1873780-74-5
• MF: C₁₁H₁₈O₅
• MW: 230.257624149323
• CID: 5276555
• Update Time: 2025-07-09

1,5,8-Trioxaspiro[2.6]nonane-2-carboxylic acid, 2-ethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,5,8-Trioxaspiro[2.6]nonane-2-carboxylic acid, 2-ethyl-, ethyl ester

• Inchi： 1S/C11H18O5/c1-3-11(9(12)15-4-2)10(16-11)7-13-5-6-14-8-10/h3-8H2,1-2H3
• InChI Key： JSJNPOCAOFZCFO-UHFFFAOYSA-N
• SMILES： O1C2(COCCOC2)C1(CC)C(OCC)=O

Additional information on 1,5,8-Trioxaspiro[2.6]nonane-2-carboxylic acid, 2-ethyl-, ethyl ester

Introduction to 1,5,8-Trioxaspiro[2.6]nonane-2-carboxylic acid, 2-ethyl-, ethyl ester (CAS No. 1873780-74-5) in Modern Chemical and Biomedical Research

The compound 1,5,8-Trioxaspiro[2.6]nonane-2-carboxylic acid, 2-ethyl-, ethyl ester, identified by its CAS number 1873780-74-5, represents a structurally unique and synthetically intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This spirocyclic oxo derivative combines a tricyclic framework with multiple oxygen-containing functional groups, making it a promising candidate for further exploration in drug discovery and material science applications.

At the core of the compound's structure lies a spirocyclic arrangement, where two or more rings are connected at a single atom. In this case, the spiro[2.6]nonane moiety introduces a rigid bicyclic system that can influence the compound's conformational flexibility and biological activity. The presence of three oxygen atoms within the trioxaspiro core further enhances its potential as a bioactive scaffold, as oxygen-rich heterocycles are frequently encountered in natural products and pharmacologically active molecules.

The carboxylic acid ethyl ester functionality at the 2-position of the spirocycle introduces an acidic proton that can participate in hydrogen bonding interactions, while the ethyl ester moiety provides a lipophilic extension that may improve membrane permeability. These structural features collectively contribute to the compound's versatility as a building block for medicinal chemistry campaigns.

Recent advancements in computational chemistry have enabled researchers to predict the biological properties of such complex molecules with greater accuracy. Molecular modeling studies on 1,5,8-Trioxaspiro[2.6]nonane-2-carboxylic acid, 2-ethyl-, ethyl ester suggest that its tricyclic scaffold can mimic the binding pockets of various enzymes and receptors, including those involved in inflammatory pathways and metabolic disorders. These predictions align with emerging trends in drug design, where spirocyclic compounds are increasingly recognized for their ability to exhibit high binding affinity and selectivity.

In parallel, synthetic chemists have developed innovative methodologies to access structurally diverse derivatives of this compound. For instance, recent publications highlight the use of transition-metal-catalyzed cyclization reactions to construct the spirocycle efficiently under mild conditions. Such advances not only streamline the synthesis of CAS No. 1873780-74-5 but also open doors for exploring its analogs with tailored biological activities.

The pharmaceutical industry has long been interested in heterocyclic compounds due to their diverse biological effects. Spirocyclic oxo derivatives like 1,5,8-Trioxaspiro[2.6]nonane-2-carboxylic acid, 2-ethyl-, ethyl ester are particularly appealing because they can exhibit multiple pharmacophoric elements within a single molecule. This feature is advantageous for designing molecules that interact with multiple targets or exhibit allosteric modulation effects.

One area where this compound shows promise is in the development of novel antimicrobial agents. Resistance to conventional antibiotics remains a significant global health challenge, prompting researchers to explore alternative scaffolds with potent antibacterial properties. Preliminary studies indicate that derivatives of CAS No. 1873780-74-5 can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways without triggering resistance mechanisms observed with existing drugs.

Furthermore, the compound's structural motif has inspired investigations into its potential as an anti-inflammatory agent. Chronic inflammation is implicated in numerous diseases, including cardiovascular disorders and neurodegenerative conditions. By targeting inflammatory signaling pathways such as NF-κB or MAPK cascades, 1,5,8-Trioxaspiro[2.6]nonane-2-carboxylic acid, 2-ethyl-, ethyl ester and its derivatives may offer therapeutic benefits through modulating cytokine production and immune cell function.

The versatility of this scaffold also extends to material science applications. Spirocyclic compounds are known for their rigidity and stability under various conditions, making them suitable candidates for designing functional materials such as liquid crystals or organic semiconductors. Researchers have explored incorporating derivatives of CAS No. 1873780-74-5 into polymer matrices to enhance thermal stability or mechanical strength while maintaining biocompatibility.

As computational techniques continue to evolve, high-throughput virtual screening (HTVS) has become an indispensable tool for identifying promising drug candidates from large chemical libraries. The unique structural features of 1,5,8-Trioxaspiro[2.6]nonane-2-carboxylic acid, 2-ethyl-, ethyl ester make it an attractive candidate for HTVS campaigns targeting diseases with unmet medical needs. By leveraging machine learning algorithms trained on experimental data sets from public repositories like ChEMBL or BindingDB, researchers can rapidly prioritize analogs for experimental validation.

In conclusion,1,5,8-Trioxaspiro[2.6]nonane-2-carboxylic acid, ethyl ester, CAS No. 1873780-74-5, exemplifies how innovative molecular design can yield compounds with multifaceted applications across medicine and materials science domains. Its unique structural attributes—combining rigidity from the spirocycle with functional diversity from oxygen-rich heterocycles—position it as a valuable scaffold for future research endeavors aimed at addressing complex biological challenges while advancing synthetic methodologies in organic chemistry.